![molecular formula C14H10ClFN2OS2 B2680342 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one CAS No. 1325946-48-2](/img/structure/B2680342.png)
2-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound, also known as 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one, is a unique chemical with the linear formula C24H20ClFN2OS2 . It has a molecular weight of 471.019 .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. It includes a thieno[3,2-d]pyrimidin-4(3H)-one core, which is a bicyclic system containing a thiophene ring fused with a pyrimidinone ring. This core is substituted with a methyl group, and a sulfanyl group linked to a 2-chloro-6-fluorobenzyl moiety .Scientific Research Applications
Synthesis and Physicochemical Properties
Compounds similar to 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-methylthieno[3,2-d]pyrimidin-4(3H)-one have been synthesized to explore their physicochemical properties and biological potentials. Research by Zadorozhny et al. (2010) involved the synthesis of arylmethyl- and arylmethyl-3-methyl-substituted dihydrothieno[3,4-d]pyrimidin-4-ones, comparing their properties with isomeric thienopyrimidinones and benzo isosteres to study changes in biological activity profiles related to the sulfur atom's position Zadorozhny, A., Turov, A., & Kovtunenko, V. (2010). Chemistry of Heterocyclic Compounds, 46, 991-997.
Antitumor Activity
A study by Hafez and El-Gazzar (2017) focused on the synthesis of 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, evaluating their antitumor activities. These compounds showed potent anticancer activity against various human cancer cell lines, indicating the potential of thieno[3,2-d]pyrimidine derivatives in developing new cancer therapies Hafez, H., & El-Gazzar, A. B. A. (2017). Acta Pharmaceutica, 67, 527-542.
Drug Likeness and Molecular Docking
Mary et al. (2020) conducted a study on a novel antiviral active molecule, providing insights into its structure, drug likeness, and potential as an anti COVID-19 candidate through molecular docking against SARS-CoV-2 protein. This research underscores the importance of computational methods in identifying and optimizing drug candidates for infectious diseases Mary, S., Siddique, M. U. M., Pradhan, S., Jayaprakash, V., & James, C. (2020). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 244, 118825.
Material Science Applications
Research into the properties of aromatic polyimides derived from thiophenyl-substituted benzidines, as conducted by Tapaswi et al. (2015), demonstrates the potential application of thieno[3,2-d]pyrimidine derivatives in creating materials with high refractive indices, small birefringences, and good thermomechanical stabilities. This indicates the compound's relevance in the development of advanced materials for optical and electronic applications Tapaswi, P., Choi, M.-C., Jeong, K.-M., Ando, S., & Ha, C. (2015). Macromolecules, 48, 3462-3474.
Properties
IUPAC Name |
2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-3-methylthieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFN2OS2/c1-18-13(19)12-11(5-6-20-12)17-14(18)21-7-8-9(15)3-2-4-10(8)16/h2-6H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHTXMJQSZAXOKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C=CS2)N=C1SCC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.